Cas no 5531-53-3 (1,2,3,5,6-penta-O-acetyl-β-D-galactofuranose)

1,2,3,5,6-penta-O-acetyl-β-D-galactofuranose structure
5531-53-3 structure
Product Name:1,2,3,5,6-penta-O-acetyl-β-D-galactofuranose
CAS No:5531-53-3
MF:C16H22O11
MW:390.339286327362
CID:2667034
PubChem ID:11760942
Update Time:2025-04-21

1,2,3,5,6-penta-O-acetyl-β-D-galactofuranose Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,5,6-penta-O-acetyl-β-D-galactofuranose
    • 1-O,2-O,3-O,5-O,6-O-Pentaacetyl-β-D-galactofuranose
    • Penta-O-acetyl-β-D-galactofuranose
    • per-O-acetyl β-D-galactofuranose
    • β-D-galactofuranose pentaacetate
    • 5531-53-3
    • (2S,3R,4S,5S)-5-((R)-1,2-diacetoxyethyl)tetrahydrofuran-2,3,4-triyl triacetate
    • beta-D-Galactofuranose pentaacetate
    • Inchi: 1S/C16H22O11/c1-7(17)22-6-12(23-8(2)18)13-14(24-9(3)19)15(25-10(4)20)16(27-13)26-11(5)21/h12-16H,6H2,1-5H3
    • InChI Key: JRZQXPYZEBBLPJ-UHFFFAOYSA-N
    • SMILES: CC(OCC(C1C(OC(=O)C)C(OC(=O)C)C(OC(=O)C)O1)OC(=O)C)=O

Computed Properties

  • Exact Mass: 390.11600
  • Monoisotopic Mass: 390.11621151Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • PSA: 140.73000
  • LogP: -0.36740
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